Cas no 106218-50-2 (1-Azabicyclo[2.2.2]octan-3-one, 2-[(2-chlorophenyl)methylene]-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-one, 2-[(2-chlorophenyl)methylene]-
• CAS No: 106218-50-2
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 1180339
• PubChem ID: 677629
• Update Time: 2025-04-20

1-Azabicyclo[2.2.2]octan-3-one, 2-[(2-chlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-one, 2-[(2-chlorophenyl)methylene]-
• AKOS002663343
• NSC-168538
• NSC168538
• 106218-50-2
• (2E)-2-[(2-chlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one

• Inchi： 1S/C14H14ClNO/c15-12-4-2-1-3-11(12)9-13-14(17)10-5-7-16(13)8-6-10/h1-4,9-10H,5-8H2/b13-9+
• InChI Key： WNICXJVIQXXISD-UKTHLTGXSA-N
• SMILES： ClC1C=CC=CC=1/C=C1\C(C2CCN\1CC2)=O

Computed Properties

• Exact Mass: 247.0763918g/mol
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų